4-(2-phenyl-1H-imidazol-1-yl)benzonitrile

• Molecular Formula: C16H11N3
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 4-(2-phenylimidazol-1-yl)benzonitrile
• InChI: InChI=1S/C16H11N3/c17-12-13-6-8-15(9-7-13)19-11-10-18-16(19)14-4-2-1-3-5-14/h1-11H
• InChI Key: VVGYFSQRFXANDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=CN2C3=CC=C(C=C3)C#N

Description

4-(2-phenyl-1H-imidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C16H11N3 and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-fluorobenzonitrile (3.63 g, 30 mmol), 2-phenylimidazole (3.72 g, 30 mmol) and anhydrous K2CO3 (4.15 g, 30 mmol) in dry DMSO (30 ml) was heated at 100° C. for 20 hours under a nitrogen atmosphere. After cooling to room temperature, the reaction mixture was poured into an ice-cold saturated aqueous NH4Cl (100 ml) solution and the whole extracted with Et2O (150 ml×2). The combined extracts was washed with water (100 ml), brine (80 ml), dried over MgSO4 and solvent removed under reduced pressure. The resultant residue was purified by column chromatography (SiO2 ; dichloromethane:ethyl acetate:ethanol=20:1:1) to afford title compound (3.61 g, 49%).